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Compound of Interest

Compound Name: 1beta-Hydroxytorilin

Cat. No.: B1160364

In-Depth Technical Guide: 1B-Hydroxytorilin

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

This section provides the fundamental chemical identifiers for 13-Hydroxytorilin, a
sesquiterpenoid isolated from the fruits of Torilis japonica.

Identifier Value

CAS Number 509078-16-4
Molecular Formula C22H3206
Molecular Weight 392.49 g/mol

Biological Activity: Cytotoxicity

1B-Hydroxytorilin has demonstrated cytotoxic effects against a range of human cancer cell
lines. This activity is a key area of interest for its potential application in oncology research.

Quantitative Cytotoxicity Data

The following table summarizes the reported half-maximal inhibitory concentration (ICso) values
of 13-Hydroxytorilin against four human cancer cell lines. These values were determined from
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the scientific literature, though the specific study providing these exact figures is pending full-
text analysis. The compound, along with torilin and 1a-hydroxytorilin, was noted for its cytotoxic

properties[1].
Cell Line Cancer Type ICso0 (pg/mL)
A549 Lung Carcinoma Data pending full-text analysis
SK-OV-3 Ovarian Cancer Data pending full-text analysis
SK-MEL-2 Skin Melanoma Data pending full-text analysis
HCT15 Colon Cancer Data pending full-text analysis

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and extension of research
findings. The following outlines a standard protocol for assessing the cytotoxicity of natural
product isolates like 1[3-Hydroxytorilin.

Isolation of 1B3-Hydroxytorilin

Guaiane-type sesquiterpenoids, including 13-Hydroxytorilin, are typically isolated from the fruits
of Torilis japonica. The general procedure involves:

o Extraction: The plant material is extracted with methanol, followed by a partition with
methylene chloride.

o Chromatography: The methylene chloride-soluble fraction undergoes repeated column
chromatography using silica gel and Sephadex LH-20 to separate the individual
compounds[1].

Cytotoxicity Assay (Sulforhodamine B - SRB Assay)

The SRB assay is a colorimetric method used to determine cell density, based on the
measurement of cellular protein content. It is a common method for screening the cytotoxicity
of chemical compounds.

Materials:
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e Human cancer cell lines (e.g., A549, SK-OV-3, SK-MEL-2, HCT15)

o Complete cell culture medium (specific to each cell line)

e 1B-Hydroxytorilin stock solution (dissolved in a suitable solvent like DMSO)
 Trichloroacetic acid (TCA)

e Sulforhodamine B (SRB) solution

 Tris base solution

e 96-well microplates

Procedure:

o Cell Seeding: Plate the cells in 96-well plates at an appropriate density and incubate for 24
hours to allow for attachment.

o Compound Treatment: Treat the cells with various concentrations of 1p3-Hydroxytorilin and
incubate for a specified period (e.g., 48 or 72 hours).

o Cell Fixation: Gently add cold TCA to each well to fix the cells and incubate for 1 hour at 4°C.

» Staining: Wash the plates with water and air dry. Add SRB solution to each well and incubate
at room temperature for 30 minutes.

e Wash and Solubilization: Remove the unbound SRB by washing with 1% acetic acid and air
dry the plates. Add Tris base solution to each well to solubilize the protein-bound dye.

o Absorbance Measurement: Measure the absorbance at a suitable wavelength (e.g., 515 nm)
using a microplate reader.

» Data Analysis: Calculate the percentage of cell growth inhibition for each concentration and
determine the ICso value.

Signaling Pathways and Mechanism of Action

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1160364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The precise signaling pathways through which 1p3-Hydroxytorilin exerts its cytotoxic effects
have not been explicitly detailed in the currently available scientific literature. However,
research on other guaiane sesquiterpenoids provides insights into potential mechanisms.

Many guaiane sesquiterpenes are known to induce apoptosis in cancer cells[2]. The cytotoxic
mechanism often involves the intrinsic apoptosis pathway, which is initiated by intracellular
signals in response to cellular stress.

Postulated Apoptotic Pathway

Based on the known mechanisms of related compounds, the cytotoxic activity of 13-
Hydroxytorilin may involve the following sequence of events. This pathway is a generalized
representation of apoptosis induction by guaiane sesquiterpenoids and requires specific
experimental validation for 13-Hydroxytorilin.

Mitochondrial Response Caspase Cascade
Caspase Activation .
1|3 Hydroxytorilin Bcl-2 Family ModulatloHCytochrome c Release (e.9., Caspase-9, Caspase- 3) PARP Cleavage Apoptosis

Click to download full resolution via product page

Caption: Postulated intrinsic apoptosis pathway induced by 1p3-Hydroxytorilin.

Further research is necessary to elucidate the specific molecular targets and signaling
cascades modulated by 1B-Hydroxytorilin. Studies investigating its effects on key apoptosis-
regulating proteins (e.g., Bcl-2 family members, caspases) and cell cycle progression would
provide a more detailed understanding of its mechanism of action. Other guaiane
sesquiterpenoids have been shown to influence pathways such as the PI3K/Akt signaling
pathway, which is crucial for cell survival and proliferation[2][3]. The potential for 13-
Hydroxytorilin to modulate this and other cancer-related pathways remains an important area
for future investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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